2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide

• IUPAC Name: 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C12H10N4OS/c17-11(15-10-3-1-2-4-13-10)7-9-8-16-5-6-18-12(16)14-9/h1-6,8H,7H2,(H,13,15,17)
• InChI Key: IYNFXEJDOXLCCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CC2=CN3C=CSC3=N2
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol

Description

2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, viruses, and bacteria. It has also been found to modulate certain signaling pathways that are important for the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide has been found to have several biochemical and physiological effects. Studies have shown that the compound induces apoptosis (programmed cell death) in cancer cells, inhibits viral replication, and exhibits antibacterial activity. It has also been found to modulate the expression of certain genes that are involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide is its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has been found to exhibit potent anticancer, antiviral, and antibacterial activities. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide. One of the directions is to study the compound's potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate the compound's mechanism of action in more detail, to better understand its effects on cancer cells, viruses, and bacteria. Additionally, future research could focus on developing more efficient synthesis methods for the compound, to make it more accessible for use in various experiments.

Synthesis Methods

Several methods have been used to synthesize 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide. One of the most common methods involves the reaction of 2-aminopyridine with thioamide in the presence of a catalyst such as triethylamine. The resulting product is then reacted with chloroacetyl chloride to form the final product. Another method involves the reaction of 2-aminopyridine with thioamide in the presence of a catalyst such as sodium hydride, followed by reaction with chloroacetyl chloride to form the final product.

Scientific Research Applications

2-imidazo[2,1-b][1,3]thiazol-6-yl-N-pyridin-2-ylacetamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has been found to exhibit anticancer, antiviral, and antibacterial activities. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.